Cyclopentadienyldicarbonyliron derivatives of arsenic, antimony and bismuth with M–Fe σ-bonds (MAs, Sb, Bi)
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000952
Abstract
The reactions of MX3(M = As, Sb; X = Cl, Br) with [Fe(CO)2(π-C5H5)]2 in CH2Cl2 solution give ionic derivatives containing the [X2M{Fe(CO)2(π-C5H5)}2]+ cation as well as the neutral compounds X2AsFe(CO)2(π-C5H5), while similar reactions of SbX3 and BiX3(X = Cl, Br, I) in C6H6 or tetrahydrofuran yield X2MFe(CO)2(π-C5H5) and XSb[Fe(CO)2(π-C5H5)]2.
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Journal Name：Journal of the Chemical Society D: Chemical Communications
Research Products
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CAS no.: 13194-60-0
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CAS no.: 130348-90-2
